Cas no 59533-58-3 (1-Nonanone, 1-cyclopropyl-)

• Product Name: 1-Nonanone, 1-cyclopropyl-
• CAS No: 59533-58-3
• MF: C₁₂H₂₂O
• MW: 182.302484035492
• CID: 338345
• PubChem ID: 14840988
• Update Time: 2025-04-19

1-Nonanone, 1-cyclopropyl- Chemical and Physical Properties

Names and Identifiers

• 1-Nonanone, 1-cyclopropyl-
• 1-cyclopropylnonan-1-one
• AKOS011915755
• DTXSID90564601
• 59533-58-3

• Inchi： 1S/C12H22O/c1-2-3-4-5-6-7-8-12(13)11-9-10-11/h11H,2-10H2,1H3
• InChI Key： MDAHIDZFTKTAIH-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCCC)C1CC1

Computed Properties

• Exact Mass: 182.16716
• Monoisotopic Mass: 182.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07